Cas no 1108713-51-4 (1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
• CAS No: 1108713-51-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD08461234
• CID: 4560764
• Update Time: 2023-11-20

1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-4-METHYLPYRROLIDINE-3-CARBOXYLIC ACID
• 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• (3R,4R)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• trans-1-Boc-4-methylpyrrolidine-3-carboxylic acid
• 1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
• (3S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• AB70
• 1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD08461234
• Inchi： 1S/C11H19NO4/c1-7-5-12(6-8(7)9(13)14)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
• InChI Key： IPLCSDCAWNDONJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C)C1)=O

Computed Properties

• Exact Mass: 229.131
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White crystals
• Density: 1.2±0.1 g/cm3
• Boiling Point: 343.2±35.0 °C at 760 mmHg
• Flash Point: 161.4±25.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids